Cas no 946287-69-0 (1-{(2-chlorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product name: 1-{(2-chlorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946287-69-0
• MF: C₁₉H₁₅ClN₄O₃
• MW: 382.800402879715
• CID: 5503861
• PubChem ID: 26845074

1-{(2-chlorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-chloroanilino)-2-oxoethyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• 1-{[(2-chlorophenyl)carbamoyl]methyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• F2877-0119
• HMS3525P13
• 1-(2-((2-chlorophenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 946287-69-0
• 1-{2-[(2-chlorophenyl)amino]-2-oxoethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• 1-{(2-chlorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H15ClN4O3/c20-14-8-4-5-9-15(14)22-17(25)12-24-18(26)11-10-16(23-24)19(27)21-13-6-2-1-3-7-13/h1-11H,12H2,(H,21,27)(H,22,25)
• InChI Key： NTTJDYCQSYXQQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1C(C=CC(C(NC2C=CC=CC=2)=O)=N1)=O)=O

Computed Properties

• Exact Mass: 382.0832680g/mol
• Monoisotopic Mass: 382.0832680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų
• XLogP3: 2.3

Additional information on 1-{(2-chlorophenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

1-{(2-Chlorophenyl)carbamoylmethyl}-6-Oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-69-0)

1-{(2-Chlorophenyl)carbamoylmethyl}-6-Oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide is a highly specialized organic compound with the CAS registry number 946287-69-0. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule features a pyridazine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The presence of chlorine substituents on the phenyl groups adds to its chemical complexity and functional diversity.

The synthesis of this compound involves a series of carefully designed organic reactions, including amidation, condensation, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems and green chemistry principles, which align with the growing demand for sustainable chemical processes.

One of the most promising applications of 1-{(2-Chlorophenyl)carbamoylmethyl}-6-Oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide lies in its potential as a bioactive molecule. Preliminary biological assays have demonstrated its ability to inhibit certain enzymes and cellular pathways, making it a candidate for drug development in areas such as cancer therapy and neurodegenerative diseases. The compound's structure suggests that it may interact with specific protein targets, modulating their activity in ways that could lead to therapeutic benefits.

In addition to its pharmaceutical potential, this compound has shown promise in agricultural applications. Studies have indicated that it may possess antifungal and insecticidal properties, which could make it a valuable addition to crop protection products. Researchers are currently investigating its efficacy against various plant pathogens and pests under controlled laboratory conditions.

The structural uniqueness of 1-{(2-Chlorophenyl)carbamoylmethyl}-6-Oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide also makes it an interesting subject for fundamental studies in organic chemistry. Its electronic properties and reactivity patterns provide insights into the behavior of similar compounds within the dihydropyridazine family. Recent computational studies have utilized advanced molecular modeling techniques to predict its stability, reactivity, and interaction with other molecules, further enhancing our understanding of its chemical behavior.

From an environmental perspective, the degradation pathways of this compound are being studied to assess its potential impact on ecosystems. Researchers are examining how it breaks down under various environmental conditions, such as soil microbial activity and photodegradation. These studies are crucial for ensuring that any future applications of this compound do not pose risks to the environment or human health.

In conclusion, 1-{(2-Chlorophenyl)carbamoylmethyl}-6-Oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-69-0) is a multifaceted compound with significant potential across multiple domains. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a key molecule for future research and development efforts.